Cas no 2309798-92-1 (2-chloro-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide)

• Product Name: 2-chloro-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide
• CAS No: 2309798-92-1
• MF: C₁₄H₁₆ClNO₄S
• MW: 329.79914188385
• CID: 5338458
• Update Time: 2025-10-31

2-chloro-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)benzenesulfonamide
• 2-chloro-N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]benzenesulfonamide
• 2-chloro-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide

• Inchi： 1S/C14H16ClNO4S/c1-9-7-11(10(2)20-9)13(17)8-16-21(18,19)14-6-4-3-5-12(14)15/h3-7,13,16-17H,8H2,1-2H3
• InChI Key： QXDHKHLNGLNMIJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NCC(C1C=C(C)OC=1C)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 439
• XLogP3: 2.2
• Topological Polar Surface Area: 87.9

Additional information on 2-chloro-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide

Introduction to 2-chloro-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide (CAS No: 2309798-92-1)

2-chloro-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide, identified by its CAS number 2309798-92-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a chloro substituent, a hydroxyethyl chain, and a 2,5-dimethylfuran moiety, which contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 2-chloro-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide have been subjects of extensive research due to its structural complexity and the potential implications for drug discovery. Recent studies have highlighted the importance of sulfonamide derivatives in the development of novel therapeutic agents. The presence of the chloro group in the benzene ring enhances the electrophilicity of the molecule, making it a valuable intermediate in various synthetic pathways. Additionally, the 2,5-dimethylfuran substituent introduces a rigid aromatic system that can influence the pharmacokinetic behavior of the compound.

In the realm of medicinal chemistry, sulfonamides are particularly noted for their ability to interact with biological targets such as enzymes and receptors. The hydroxyethyl group in 2-chloro-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide provides a polar moiety that can facilitate hydrogen bonding interactions, further enhancing its binding affinity to biological targets. This feature has been exploited in the design of molecules targeting various diseases, including infectious diseases and chronic conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 2-chloro-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide with potential biological targets. These studies have provided valuable insights into how structural modifications can optimize the pharmacological properties of sulfonamide derivatives. For instance, modifications to the hydroxyethyl chain can influence solubility and metabolic stability, while changes to the aromatic ring can alter binding affinity and selectivity.

The role of 2-chloro-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide in drug development has been further underscored by its potential as a lead compound for novel therapeutics. Researchers have explored its derivatives as candidates for treating a range of conditions, from bacterial infections to inflammatory disorders. The structural features of this compound make it a versatile scaffold for further chemical modifications aimed at improving efficacy and reducing side effects.

In conclusion, 2-chloro-N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethylbenzene-1-sulfonamide (CAS No: 2309798-92-1) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and functional groups make it a promising candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this are poised to play crucial roles in the discovery and development of new therapeutic agents that address unmet medical needs.